1-(2-chlorobenzyl)-N-(2,4-dichlorophenyl)-5-oxo-2-pyrrolidinecarboxamide
Description
1-(2-Chlorobenzyl)-N-(2,4-dichlorophenyl)-5-oxo-2-pyrrolidinecarboxamide, also known as CDP-5-oxo-2-pyrrolidinecarboxamide, is a synthetic compound that has been widely studied for its potential applications in scientific research. CDP-5-oxo-2-pyrrolidinecarboxamide is a highly potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH), which is responsible for the breakdown of several endocannabinoids, including anandamide. CDP-5-oxo-2-pyrrolidinecarboxamide has been used in a variety of laboratory experiments to study the effects of endocannabinoids on various physiological processes.
Scientific Research Applications
Antifungal Activity
This compound has demonstrated antifungal properties, particularly against dermatophytes and Candida species. Researchers have explored its potential as a topical or systemic antifungal agent. Its mechanism of action involves inhibiting fungal cell membrane synthesis, disrupting ergosterol biosynthesis, and affecting fungal growth .
Anticancer Research
Studies have investigated the anticancer potential of this compound. It may inhibit tumor cell proliferation by interfering with DNA replication or inducing apoptosis. Researchers are exploring its use in combination with other chemotherapeutic agents to enhance efficacy and reduce side effects .
Anti-Inflammatory Effects
The compound exhibits anti-inflammatory activity by modulating cytokine production and inhibiting inflammatory pathways. It could be relevant in conditions such as rheumatoid arthritis, inflammatory bowel disease, or skin inflammation .
Antiviral Properties
Preliminary research suggests that this compound may have antiviral effects against certain viruses. Investigations are ongoing to explore its potential in treating viral infections, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV) .
Neuroprotective Potential
Some studies indicate that this compound might protect neurons from oxidative stress and neurodegenerative processes. Researchers are investigating its role in conditions like Alzheimer’s disease and Parkinson’s disease .
Drug Delivery Systems
Due to its stability and solubility properties, this compound has been explored as a component in drug delivery systems. Researchers have incorporated it into nanoparticles, micelles, or liposomes to enhance drug bioavailability and targeted delivery .
properties
IUPAC Name |
1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H15Cl3N2O2/c19-12-5-6-15(14(21)9-12)22-18(25)16-7-8-17(24)23(16)10-11-3-1-2-4-13(11)20/h1-6,9,16H,7-8,10H2,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NIKPNPZWLLKONU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1C(=O)NC2=C(C=C(C=C2)Cl)Cl)CC3=CC=CC=C3Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15Cl3N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(2-chlorophenyl)methyl]-N-(2,4-dichlorophenyl)-5-oxopyrrolidine-2-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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